Cas no 98841-27-1 (2-(2-Pyridin-4-yl-ethylamino)-ethanol)

• Product Name: 2-(2-Pyridin-4-yl-ethylamino)-ethanol
• CAS No: 98841-27-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD01305650
• CID: 3071735
• PubChem ID: 564407
• Update Time: 2025-04-23

2-(2-Pyridin-4-yl-ethylamino)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Pyridin-4-yl-ethylamino)-ethanol
• 2-{[2-(PYRIDIN-4-YL)ETHYL]AMINO}ETHAN-1-OL
• 2-{[2-(pyridin-4-yl)ethyl]amino}ethanol
• Ethanol, 2-[2-(4-pyridyl)ethylamino]-
• 2-(2-(4-Pyridinyl)ethylamino)-ethanol
• EU-0051769
• 2-([2-(4-Pyridinyl)ethyl]amino)ethanol #
• 98841-27-1
• 2-((2-(Pyridin-4-yl)ethyl)amino)ethanol
• STK674424
• TYOVBYMKRWIZOV-UHFFFAOYSA-N
• AKOS000301434
• 2-[2-(pyridin-4-yl)ethyl]aminoethanol
• 2-(2-pyridin-4-ylethylamino)ethanol

• MDL： MFCD01305650
• Inchi： 1S/C9H14N2O/c12-8-7-11-6-3-9-1-4-10-5-2-9/h1-2,4-5,11-12H,3,6-8H2
• InChI Key： TYOVBYMKRWIZOV-UHFFFAOYSA-N
• SMILES： OCCNCCC1C=CN=CC=1

Computed Properties

• Exact Mass: 166.110613074Da
• Monoisotopic Mass: 166.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(2-Pyridin-4-yl-ethylamino)-ethanol

Introduction to 2-(2-Pyridin-4-yl-ethylamino)-ethanol (CAS No. 98841-27-1) and Its Emerging Applications in Chemical and Biomedical Research

2-(2-Pyridin-4-yl-ethylamino)-ethanol, identified by the Chemical Abstracts Service Number (CAS No.) 98841-27-1, is a significant compound in the realm of chemical and biomedical research. This molecule, featuring a pyridine ring linked to an ethanol moiety through an ethylamino group, has garnered attention due to its versatile structural and functional properties. The presence of the pyridine moiety at the 4-position enhances its interaction with biological targets, making it a valuable scaffold for drug discovery and material science applications.

The compound's unique structural features position it as a promising candidate for various biochemical and pharmacological investigations. The pyridine ring is a well-documented pharmacophore in medicinal chemistry, often employed in the design of drugs targeting neurological disorders, infectious diseases, and cancer. The ethylamino group introduces basicity, enabling interactions with acidic residues in proteins and nucleic acids, while the ethanol side chain provides solubility and flexibility, facilitating its use in solution-phase reactions.

Recent advancements in computational chemistry have enabled more precise modeling of 2-(2-Pyridin-4-yl-ethylamino)-ethanol, allowing researchers to predict its behavior in complex biological systems. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead for developing novel therapeutic agents. For instance, computational docking studies have shown that this molecule can interact with ATP-binding sites in kinases, which are critical targets in oncology research.

In the field of material science, 2-(2-Pyridin-4-yl-ethylamino)-ethanol has been explored for its potential as a ligand in coordination chemistry. Its ability to chelate metal ions makes it useful in catalytic systems and as a precursor for metal-organic frameworks (MOFs). These frameworks are increasingly being used in drug delivery systems, gas storage, and separation technologies. The pyridine nitrogen can act as a Lewis base, coordinating with transition metals such as copper, nickel, and palladium, which are pivotal in various catalytic processes.

Biomedical applications of 2-(2-Pyridin-4-yl-ethylamino)-ethanol have also been investigated extensively. Researchers have examined its potential role as an intermediate in synthesizing bioactive molecules targeting neurological disorders. The pyridine moiety's ability to cross the blood-brain barrier has made it an attractive component in designing neuroprotective agents. Preliminary studies indicate that derivatives of this compound may modulate neurotransmitter release and receptor activity, offering hope for treating conditions such as Alzheimer's disease and Parkinson's disease.

The compound's solubility profile has also been leveraged in developing novel drug delivery systems. By incorporating 2-(2-Pyridin-4-yl-ethylamino)-ethanol into polymeric matrices or nanoparticles, researchers aim to enhance the bioavailability of therapeutic agents. These formulations are particularly relevant for drugs that require controlled release or targeted delivery to specific tissues or organs.

Environmental science has not been left out of the exploration of 2-(2-Pyridin-4-yl-ethylamino)-ethanol. Its stability under various conditions makes it suitable for use as a building block in synthesizing environmentally friendly materials. For example, it has been used to create biodegradable polymers that can degrade into non-toxic products under specific environmental conditions. This aligns with global efforts to develop sustainable alternatives to traditional synthetic materials.

The synthesis of 2-(2-Pyridin-4-yl-ethylamino)-ethanol is another area where recent innovations have been reported. Advanced synthetic methodologies have enabled more efficient and scalable production processes. These methods often involve catalytic hydrogenation or nucleophilic substitution reactions that highlight the compound's reactivity at the pyridine ring and the ethylamino group. Such improvements are crucial for reducing production costs and increasing availability for research purposes.

Future directions for research on 2-(2-Pyridin-4-yl-ethylamino)-ethanol include exploring its role in nanotechnology and advanced material design. The compound's ability to form stable complexes with metals suggests potential applications in quantum computing and other high-tech fields where precise molecular interactions are essential. Additionally, its bioactive properties make it a candidate for further investigation in personalized medicine, where tailored molecular entities could address individual patient needs more effectively.

In conclusion,2-(2-Pyridin-4-yl-ethylamino)-ethanol (CAS No. 98841-27-1) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from drug discovery to sustainable material development. As research continues to uncover new possibilities for this molecule,its importance is likely to grow further, driving innovation in both academic and industrial settings.